Cas no 2228142-99-0 (4-(2-chloro-5-nitrophenyl)butan-2-ol)

• Product Name: 4-(2-chloro-5-nitrophenyl)butan-2-ol
• CAS No: 2228142-99-0
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 6350902
• PubChem ID: 165634927
• Update Time: 2025-07-22

4-(2-chloro-5-nitrophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-5-nitrophenyl)butan-2-ol
• EN300-1979596
• 2228142-99-0

• Inchi： 1S/C10H12ClNO3/c1-7(13)2-3-8-6-9(12(14)15)4-5-10(8)11/h4-7,13H,2-3H2,1H3
• InChI Key： CGDVDXOHWDFRSQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CCC(C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66Ų

Additional information on 4-(2-chloro-5-nitrophenyl)butan-2-ol

4-(2-chloro-5-nitrophenyl)butan-2-ol: A Comprehensive Overview

4-(2-chloro-5-nitrophenyl)butan-2-ol, identified by the CAS number 2228142-99-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have shed light on its biological activity and synthetic versatility, making it a focal point for researchers worldwide.

The molecular structure of 4-(2-chloro-5-nitrophenyl)butan-2-ol comprises a butanediol backbone with a substituted phenyl group. The presence of a chlorine atom at the 2-position and a nitro group at the 5-position on the phenyl ring introduces significant electronic effects, influencing the compound's reactivity and stability. These substituents also play a crucial role in determining its spectroscopic properties and therapeutic potential.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored the use of transition metal catalysts to enhance reaction efficiency, leading to higher yields and better purity levels. These developments underscore the importance of optimizing synthetic pathways for large-scale production, particularly for applications in the pharmaceutical industry.

The biological activity of 4-(2-chloro-5-nitrophenyl)butan-2-ol has been extensively studied in recent years. In vitro assays have revealed its potential as an anti-inflammatory agent, with promising results in reducing cytokine production in immune cells. Additionally, studies have demonstrated its ability to modulate cellular signaling pathways, making it a candidate for targeted therapies in chronic inflammatory diseases.

In terms of pharmacokinetics, this compound exhibits moderate bioavailability when administered orally, with favorable absorption characteristics in preclinical models. Its metabolic profile indicates that it undergoes phase II conjugation pathways, which is advantageous for minimizing systemic toxicity and enhancing drug efficacy.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its potential to bind to key protein targets involved in inflammatory responses, providing insights into its mechanism of action. These findings have paved the way for further preclinical evaluations to assess its safety and efficacy in therapeutic settings.

In conclusion, 4-(2-chloro-5-nitrophenyl)butan-2-ol, with its unique chemical structure and promising biological properties, represents a valuable asset in contemporary drug discovery efforts. Ongoing research continues to unravel its full potential, positioning it as a candidate for innovative therapeutic interventions.